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Compound of Interest

Compound Name: 1,2-Dichloro-2-propanol

Cat. No.: B15180848

Essential Safety and Handling Guide for 1,2-
Dichloro-2-propanol

For Immediate Use by Laboratory Professionals
This guide provides critical safety protocols and logistical plans for the handling and disposal of
1,2-Dichloro-2-propanol (CAS Number 594-37-6), also known as 1,2-dichloro-2-

methylpropane. Adherence to these procedures is essential for ensuring the safety of all
laboratory personnel and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

1,2-Dichloro-2-propanol is a highly flammable liquid that can cause skin, eye, and respiratory
irritation.[1] Proper selection and use of PPE are the first line of defense against exposure.

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Provides the highest level of
protection against chlorinated
hydrocarbons. Standard nitrile
) Viton® or Viton®/Butyl and neoprene gloves offer
Hand Protection ] ] )
laminate gloves[2][3][4] poor to fair resistance and
should be avoided for anything

other than incidental contact.

[5]16]

Chemical splash goggles ]
Protects against splashes and

Eye Protection meeting ANSI Z87.1
vapors.
standards.
Recommended when handling
) Face shield worn over larger quantities (>500 mL) or
Face Protection ) ] o )
chemical splash goggles. when there is a significant risk
of splashing.

Protects against splashes of

flammable liquid. A 100%
Body Protection Flame-resistant lab coat. cotton lab coat may be a

suitable alternative for smaller

quantities.[7]

Closed-toe, chemical-resistant _
Footwear Prevents exposure from spills.
shoes.

) - ) A fume hood is the primary
] ) Use in a certified chemical ) )
Respiratory Protection engineering control to prevent
fume hood. ) ]
inhalation of vapors.[7][8]

PPE Selection Workflow
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PPE Selection for 1,2-Dichloro-2-propanol
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Caption: PPE selection workflow for handling 1,2-Dichloro-2-propanol.

Operational Plan: Step-by-Step Handling Protocol

Strict adherence to the following protocol is mandatory when working with 1,2-Dichloro-2-
propanol.

Pre-Experiment Preparations

o Review Safety Data Sheet (SDS): Always consult the most recent SDS for 1,2-Dichloro-2-
propanol before beginning any work.

» Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash
is at the appropriate working height.

o Assemble all Materials: Gather all necessary equipment, including the chemical, glassware,
and waste containers, and place them inside the fume hood.

» Don Appropriate PPE: Put on all required PPE as specified in the table above.

o Prepare for Emergencies: Locate the nearest eyewash station, safety shower, and fire
extinguisher.[7] Ensure a spill kit is readily accessible.

Handling Procedure
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o Work Exclusively in a Fume Hood: All transfers and manipulations of 1,2-Dichloro-2-
propanol must be performed inside a certified chemical fume hood.[7][8]

» Grounding: When transferring from a metal container larger than five gallons, the container
must be electrically bonded and grounded to prevent static discharge.[8][9]

» Avoid Ignition Sources: Keep the work area free of open flames, hot plates, and other
potential ignition sources.[8]

» Dispensing: Use a bottle carrier for transporting the chemical. When dispensing, do so slowly
and carefully to avoid splashing.

o Keep Containers Closed: Tightly seal the container immediately after use to minimize the
release of flammable vapors.[10]

Post-Experiment Procedures

o Decontamination: Wipe down the work area within the fume hood with an appropriate
solvent.

o PPE Removal: Remove gloves and lab coat before leaving the work area. Dispose of
disposable gloves as hazardous waste.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical.

Disposal Plan: Waste Management Protocol

Proper disposal of 1,2-Dichloro-2-propanol and associated contaminated materials is crucial
to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Designated Waste Container: Collect all 1,2-Dichloro-2-propanol waste in a designated,
properly labeled hazardous waste container. The container should be made of a chemically
resistant material and have a secure, tight-fitting lid.

o Halogenated Waste Stream: This chemical is a chlorinated hydrocarbon and must be
disposed of in a designated halogenated solvent waste stream. Do not mix with non-
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halogenated waste.[11][12]

e Labeling: As soon as the first drop of waste is added, label the container with a hazardous
waste tag that includes the chemical name, concentration, and associated hazards.[11]

o Contaminated Materials: Any materials that come into contact with 1,2-Dichloro-2-propanol,
such as pipette tips, wipes, and disposable gloves, must also be disposed of as hazardous
waste in a sealed, labeled container.

Storage and Disposal Workflow

o Temporary Storage: Store the sealed hazardous waste container in a designated satellite
accumulation area within the laboratory. This area should be away from ignition sources and
incompatible chemicals.

e Secondary Containment: All liquid hazardous waste containers must be stored in secondary
containment to prevent spills.[13]

» Arrange for Pickup: Once the waste container is full, or if it has been in storage for an
extended period, contact your institution's Environmental Health and Safety (EHS) office to
arrange for pickup and disposal by a licensed hazardous waste contractor.[13]
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Waste Disposal Workflow

Generate Waste

Click to download full resolution via product page

Caption: Step-by-step workflow for the disposal of 1,2-Dichloro-2-propanol waste.

Emergency Procedures: Spill and Exposure

Response

Spill Cleanup Protocol

o Alert Personnel: Immediately alert others in the vicinity of the spill.

e Assess the Spill: Determine if the spill is minor or major. A minor spill is a small, contained

spill that can be safely cleaned up by laboratory personnel.

e Minor Spill Cleanup:
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o Ensure proper ventilation and eliminate all ignition sources.[14]

o Wearing the appropriate PPE, create a dike around the spill using an absorbent material
from a spill kit.[15]

o Apply a solvent absorbent material, working from the outside in.[14]

o Once the liquid is absorbed, use non-sparking tools to scoop the material into a
designated hazardous waste container.[15]

o Wipe the area with soap and water.[14]
o Dispose of all cleanup materials as hazardous waste.
e Major Spill:
o Evacuate the area immediately.
o If there is a fire hazard, activate the fire alarm.
o Contact your institution's emergency response team or EHS.[16]

o Provide them with the chemical name and the approximate quantity spilled.

EXxposure Response

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[7]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash
station. Seek immediate medical attention.[7]

 Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

 Ingestion: Do not induce vomiting. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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